Cas no 60456-72-6 (Dimethyl 2-benzoylbenzene-1,4-dicarboxylate)

• Product Name: Dimethyl 2-benzoylbenzene-1,4-dicarboxylate
• CAS No: 60456-72-6
• MF: C₁₇H₁₄O₅
• MW: 298.290065288544
• CID: 2189200
• Update Time: 2023-08-06

Dimethyl 2-benzoylbenzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Benzoylterephthalic acid dimethyl ester
• Dimethyl 2-benzoylbenzene-1,4-dicarboxylate

• Inchi： 1S/C17H14O5/c1-21-16(19)12-8-9-13(17(20)22-2)14(10-12)15(18)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key： KLSOWCKORXXTOM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=C(C(=O)OC)C=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 425
• Topological Polar Surface Area: 69.7